N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-4-propylbenzenesulfonamide
• InChI: InChI=1S/C23H30N2O4S/c1-5-7-17-8-11-19(12-9-17)30(27,28)24-18-10-13-21-20(15-18)25(14-6-2)22(26)23(3,4)16-29-21/h8-13,15,24H,5-7,14,16H2,1-4H3
• InChI Key: UUOCYKCCWOQRMX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CCC)(C)C
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O4S and its molecular weight is 430.56. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

A novel class of [1,4]oxazepine-based primary sulfonamides exhibiting strong inhibition of therapeutically relevant human carbonic anhydrases was synthesized, showcasing the dual role of the primary sulfonamide functionality in enabling [1,4]oxazepine ring construction and acting as an enzyme prosthetic zinc-binding group (Sapegin et al., 2018). Additionally, the synthesis of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a unique representative of pyrrole-fused dibenzo[b,f][1,4]oxazepines, was reported, highlighting its strong blue emission in dichloromethane and providing insights into novel oxazapolyheterocycles (Petrovskii et al., 2017).

Pharmacological Applications

The potential of [1,4]oxazepine derivatives in pharmacology is illustrated by their application as carbonic anhydrase inhibitors, with implications for therapeutic interventions. The synthesis and characterization of new Schiff bases of Sulfa drugs and their Pd(II), Cu(II) complexes revealed antimicrobial activities and carbonic anhydrase enzyme inhibitor effects, emphasizing the importance of these compounds in medicinal chemistry and drug design (Alyar et al., 2018).